1-acetyl-N-[3-(1-piperidinyl)propyl]-5-indolinesulfonamide

• IUPAC Name: 1-acetyl-N-(3-piperidin-1-ylpropyl)-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C18H27N3O3S/c1-15(22)21-13-8-16-14-17(6-7-18(16)21)25(23,24)19-9-5-12-20-10-3-2-4-11-20/h6-7,14,19H,2-5,8-13H2,1H3
• InChI Key: UCGONFOWKAXWQU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)NCCCN3CCCCC3
• Molecular Formula: C18H27N3O3S
• Molecular Weight: 365.5 g/mol

Description

1-acetyl-N-[3-(1-piperidinyl)propyl]-5-indolinesulfonamide is a chemical compound that has garnered interest due to its structural complexity and potential biological activity. While specific information on this compound is scarce, related sulfonamide derivatives have been studied extensively.

Synthesis Analysis

• Khalid et al. (2014) described the synthesis of N-substituted derivatives of acetamide bearing a piperidine moiety. Their methodology involved reacting benzenesulfonyl chloride with 1-aminopiperidine, followed by substitutions at the nitrogen atom with various electrophiles (Khalid et al., 2014).
• Another approach by Khalid (2012) involved synthesizing N-alkyl-N-(piperidin-1-yl)benzenesulfonamide derivatives, which also highlights a general approach toward synthesizing similar sulfonamide structures (Khalid, 2012).

Molecular Structure Analysis

• The crystal structure of a related compound, N-(5-Acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide, was analyzed by Mohamed-Ezzat et al. (2023). They found π–π interactions and hydrogen-bonding interactions forming a three-dimensional network, indicative of the structural complexities of such compounds (Mohamed-Ezzat et al., 2023).

Chemical Reactions and Properties

• A study by Gheorghe et al. (2005) on a related sulfonamide compound involved a radical 1,4-aryl migration, showcasing the chemical reactivity and potential transformations of such molecules (Gheorghe et al., 2005).

Physical Properties Analysis

• The physical properties of such compounds, especially those related to crystalline structure and molecular interactions, were detailed in the study by Mohamed-Ezzat et al. (2023). These properties are crucial for understanding the stability and solubility of the compound (Mohamed-Ezzat et al., 2023).

Chemical Properties Analysis

• The chemical properties, particularly reactivity and potential biological activities, can be inferred from studies like those by Khalid et al. (2014) and Khalid (2012). These studies provide insights into the enzymatic activities and potential pharmacological interactions of sulfonamide derivatives (Khalid et al., 2014); (Khalid, 2012).